Ceftazidime

• CAS No.: 72558-82-8
• Product Name: Ceftazidime
• Molecular Formula: C22H22N6O7S2
• Molecular Weight: 546.6 g/mol
• IUPAC Name: 7-[[2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Standard InChI: InChI=1S/C22H22N6O7S2/c1-22(2,20(33)34)35-26-13(12-10-37-21(23)24-12)16(29)25-14-17(30)28-15(19(31)32)11(9-36-18(14)28)8-27-6-4-3-5-7-27/h3-7,10,14,18H,8-9H2,1-2H3,(H4-,23,24,25,29,31,32,33,34)
• Standard InChIKey: ORFOPKXBNMVMKC-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)C[N+]4=CC=CC=C4)C(=O)[O-]
• Canonical SMILES: CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)C[N+]4=CC=CC=C4)C(=O)[O-]
• Purity: > 95%
• Synonyms: Pyridinium, 1-​[[(6R,​7R)​-​7-​[[(2Z)​-​2-​(2-​amino-​4-​thiazolyl)​-​2-​[(1-​carboxy-​1-​methylethoxy)​imino]​acetyl]​amino]​-​2-​carboxy-​8-​oxo-​5-​thia-​1-​azabicyclo[4.2.0]​oct-​2-​en-​3-​yl]​methyl]​-​, inner salt
• Reference: Fisher JF, Mobashery S: Constructing and deconstructing the bacterial cell wall. Protein Sci. 2020 Mar;29(3):629-646. doi: 10.1002/pro.3737. Epub 2019 Nov 20. [PMID:31747090]; Bush K, Bradford PA: beta-Lactams and beta-Lactamase Inhibitors: An Overview. Cold Spring Harb Perspect Med. 2016 Aug 1;6(8). pii: cshperspect.a025247. doi: 10.1101/cshperspect.a025247. [PMID:27329032]; Sayed ARM, Shah NR, Basso KB, Kamat M, Jiao Y, Moya B, Sutaria DS, Lang Y, Tao X, Liu W, Shin E, Zhou J, Werkman C, Louie A, Drusano GL, Bulitta JB: First Penicillin-Binding Protein Occupancy Patterns for 15 beta-Lactams and beta-Lactamase Inhibitors in Mycobacterium abscessus. Antimicrob Agents Chemother. 2020 Dec 16;65(1). pii: AAC.01956-20. doi: 10.1128/AAC.01956-20. Print 2020 Dec 16. [PMID:33106266]; Richards DM, Brogden RN: Ceftazidime. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use. Drugs. 1985 Feb;29(2):105-61. doi: 10.2165/00003495-198529020-00002. [PMID:3884319]; Hayes MV, Orr DC: Mode of action of ceftazidime: affinity for the penicillin-binding proteins of Escherichia coli K12, Pseudomonas aeruginosa and Staphylococcus aureus. J Antimicrob Chemother. 1983 Aug;12(2):119-26. [PMID:6413485]; Davies TA, Shang W, Bush K, Flamm RK: Affinity of doripenem and comparators to penicillin-binding proteins in Escherichia coli and Pseudomonas aeruginosa. Antimicrob Agents Chemother. 2008 Apr;52(4):1510-2. doi: 10.1128/AAC.01529-07. Epub 2008 Feb 4. [PMID:18250190]; Penwell WF, Shapiro AB, Giacobbe RA, Gu RF, Gao N, Thresher J, McLaughlin RE, Huband MD, DeJonge BL, Ehmann DE, Miller AA: Molecular mechanisms of sulbactam antibacterial activity and resistance determinants in Acinetobacter baumannii. Antimicrob Agents Chemother. 2015 Mar;59(3):1680-9. doi: 10.1128/AAC.04808-14. Epub 2015 Jan 5. [PMID:25561334]; Sutaria DS, Moya B, Green KB, Kim TH, Tao X, Jiao Y, Louie A, Drusano GL, Bulitta JB: First Penicillin-Binding Protein Occupancy Patterns of beta-Lactams and beta-Lactamase Inhibitors in Klebsiella pneumoniae. Antimicrob Agents Chemother. 2018 May 25;62(6). pii: AAC.00282-18. doi: 10.1128/AAC.00282-18. Print 2018 Jun. [PMID:29712652]; Shirley M: Ceftazidime-Avibactam: A Review in the Treatment of Serious Gram-Negative Bacterial Infections. Drugs. 2018 Apr;78(6):675-692. doi: 10.1007/s40265-018-0902-x. [PMID:29671219]; Nerli B, Romanini D, Pico G: Structural specificity requirements in the binding of beta lactam antibiotics to human serum albumin. Chem Biol Interact. 1997 May 2;104(2-3):179-202. [PMID:9212783]; Siddiqi MK, Alam P, Chaturvedi SK, Nusrat S, Ajmal MR, Abdelhameed AS, Khan RH: Probing the interaction of cephalosporin antibiotic-ceftazidime with human serum albumin: A biophysical investigation. Int J Biol Macromol. 2017 Dec;105(Pt 1):292-299. doi: 10.1016/j.ijbiomac.2017.07.036. Epub 2017 Jul 8. [PMID:28693993]; FDA Approved Drug Products: FORTAZ (ceftazidime) injection; FDA Approved Drug Products: AVYCAZ (ceftazidime and avibactam) injection; Cayman Chemical: ceftazidime MSDS
• PubChem Compound: 2650
• Last Modified: Aug 15 2023